Cas no 1018127-74-6 (6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine)

6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with chloro, cyclopentyl, and trifluoromethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro and trifluoromethyl groups enhance reactivity and metabolic stability, while the cyclopentyl moiety contributes to lipophilicity and binding affinity. Its rigid fused-ring system offers potential for selective interactions with biological targets. The compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its modular scaffold, which allows for further derivatization to optimize pharmacological profiles.
6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine structure
1018127-74-6 structure
Product Name:6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
CAS No:1018127-74-6
MF:C12H11ClF3N3
MW:289.68405175209
MDL:MFCD09834284
CID:3159359
PubChem ID:25248202
Update Time:2025-06-07

6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
    • 6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
    • 1018127-74-6
    • STK352804
    • EN300-231854
    • AKOS005168515
    • 6-chloro-2-cyclopentyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
    • MDL: MFCD09834284
    • Inchi: 1S/C12H11ClF3N3/c13-10-5-9(12(14,15)16)8-6-19(18-11(8)17-10)7-3-1-2-4-7/h5-7H,1-4H2
    • InChI Key: JGXTVERKHHQASI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C2C(N=1)=NN(C=2)C1CCCC1

Computed Properties

  • Exact Mass: 289.0593595Da
  • Monoisotopic Mass: 289.0593595Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30.7Ų

6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
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